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Compound of Interest

Compound Name: Benzyl alcohol-13C6

Cat. No.: B3064778 Get Quote

This guide provides comprehensive safety and logistical information for the handling of Benzyl
alcohol-13C6, a stable isotope-labeled form of benzyl alcohol. The safety precautions for

Benzyl alcohol-13C6 are identical to those for unlabeled benzyl alcohol. This document is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Immediate Safety Information
For immediate reference, the following table summarizes the key hazards associated with

Benzyl alcohol-13C6.

Hazard
Classification

GHS Pictograms Signal Word Hazard Statements

Acute Toxicity (Oral,

Inhalation)
ngcontent-ng-c4139270029="" class="ng-star-inserted"> alt textWarning

Harmful if swallowed

or if inhaled.[1][2][3]

Serious Eye Irritation ngcontent-ng-c4139270029="" class="ng-star-inserted"> alt textWarning
Causes serious eye

irritation.[1][2][3][4][5]

Skin Sensitization alt text Warning

May cause an allergic

skin reaction.[2][4][5]

[6]
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In case of an emergency, refer to your institution's emergency procedures and contact the

appropriate emergency response personnel.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Benzyl alcohol-13C6
to minimize exposure and ensure personal safety.[7]
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Protection Type Recommended Equipment
Specifications and Use
Cases

Eye and Face Protection
Chemical safety goggles or a

face shield.[8]

Must be worn at all times in the

laboratory when handling the

chemical. A face shield is

recommended when there is a

risk of splashing.[8]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Gloves must be inspected for

integrity before each use and

changed frequently, especially

if contaminated.[4][8] Use

proper glove removal

technique to avoid skin contact.

[8]

Body Protection
Laboratory coat, apron, or

coveralls.[1][4]

A lab coat is standard for low-

volume work. An impervious

apron or coveralls should be

used for larger quantities or

when there is a significant risk

of splashing.[4]

Respiratory Protection
NIOSH/MSHA-approved

respirator.[6][8]

Required when working outside

of a fume hood, if ventilation is

inadequate, or if exposure

limits are exceeded.[6][7][8]

The type of respirator (e.g., air-

purifying with organic vapor

cartridges or a supplied-air

respirator) depends on the

concentration of airborne

vapors.[6][8]

Exposure Limits and Toxicity
Adherence to established exposure limits is crucial to prevent adverse health effects.
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Parameter Value Reference

Workplace Environmental

Exposure Level (WEEL) - TWA
10 ppm (44.2 mg/m³) [3][9]

Acute Oral Toxicity Harmful if swallowed.[2][3]

Acute Inhalation Toxicity Harmful if inhaled.[2][3][4]

Eye Irritation
Causes serious eye irritation.

[2][3][4]

Skin Irritation May cause skin irritation.[4]

Skin Sensitization
May cause an allergic skin

reaction.[2][4][6]

Operational and Disposal Plans
Step-by-Step Handling Procedures

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Ensure the container is properly labeled.

Storage: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources

of ignition.[1][7][8][9] Keep the container tightly closed and store under an inert atmosphere if

possible.[5][7][9] Benzyl alcohol is incompatible with strong oxidizing agents.[6]

Preparation: Before handling, ensure that all necessary PPE is worn correctly. An eyewash

station and safety shower must be readily accessible.[4][7][9]

Handling: All handling of Benzyl alcohol-13C6 should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[7] Avoid inhalation of vapors and contact with skin

and eyes.[7][8] Do not eat, drink, or smoke in the handling area.[1][4]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[4][8] Clean the

work area and any equipment used.

Emergency First Aid Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.pccarx.com/Documents/msds_pdf/30-4961.pdf?d=638995980247026939
https://www.columbuschemical.com/MSDS/SDS/Benzyl%20Alcohol%200828.pdf
https://www.carlroth.com/medias/SDB-8657-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTc3MTV8YXBwbGljYXRpb24vcGRmfGFHVTNMMmhrWmk4NU1UYzRPVEk1TXpZMU1ESXlMMU5FUWw4NE5qVTNYMDFVWDBWT0xuQmtaZ3xiMDExMjkxODQ4YThjYTE5MzE0NGMxY2Y2NWY5ZWQwN2U2M2NlM2RmNWFlOGVjYTA2MWNjOWI1YTFmNjEzZTg3
https://www.pccarx.com/Documents/msds_pdf/30-4961.pdf?d=638995980247026939
https://www.carlroth.com/medias/SDB-8657-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTc3MTV8YXBwbGljYXRpb24vcGRmfGFHVTNMMmhrWmk4NU1UYzRPVEk1TXpZMU1ESXlMMU5FUWw4NE5qVTNYMDFVWDBWT0xuQmtaZ3xiMDExMjkxODQ4YThjYTE5MzE0NGMxY2Y2NWY5ZWQwN2U2M2NlM2RmNWFlOGVjYTA2MWNjOWI1YTFmNjEzZTg3
https://www.pccarx.com/Documents/msds_pdf/30-4961.pdf?d=638995980247026939
https://greenfield.com/wp-content/uploads/2018/11/Benzyl-Alcohol-1.pdf
https://www.carlroth.com/medias/SDB-8657-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTc3MTV8YXBwbGljYXRpb24vcGRmfGFHVTNMMmhrWmk4NU1UYzRPVEk1TXpZMU1ESXlMMU5FUWw4NE5qVTNYMDFVWDBWT0xuQmtaZ3xiMDExMjkxODQ4YThjYTE5MzE0NGMxY2Y2NWY5ZWQwN2U2M2NlM2RmNWFlOGVjYTA2MWNjOWI1YTFmNjEzZTg3
https://www.pccarx.com/Documents/msds_pdf/30-4961.pdf?d=638995980247026939
https://greenfield.com/wp-content/uploads/2018/11/Benzyl-Alcohol-1.pdf
https://greenfield.com/wp-content/uploads/2018/11/Benzyl-Alcohol-1.pdf
https://www.carlroth.com/medias/SDB-8657-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTc3MTV8YXBwbGljYXRpb24vcGRmfGFHVTNMMmhrWmk4NU1UYzRPVEk1TXpZMU1ESXlMMU5FUWw4NE5qVTNYMDFVWDBWT0xuQmtaZ3xiMDExMjkxODQ4YThjYTE5MzE0NGMxY2Y2NWY5ZWQwN2U2M2NlM2RmNWFlOGVjYTA2MWNjOWI1YTFmNjEzZTg3
https://greenfield.com/wp-content/uploads/2018/11/Benzyl-Alcohol-1.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Benzyl%20Alcohol%20Formulation_AH_US_EN.pdf
https://redox.com/wp-content/sds/595.pdf
https://pim-resources.coleparmer.com/sds/95484.pdf
https://www.cdhfinechemical.com/images/product/msds/19_632945930_BenzylAlcohol-CASNO-100-51-6-MSDS.pdf
https://www.columbuschemical.com/MSDS/SDS/Benzyl%20Alcohol%200828.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/95484.pdf
https://www.columbuschemical.com/MSDS/SDS/Benzyl%20Alcohol%200828.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Benzyl%20Alcohol%20Formulation_AH_US_EN.pdf
https://greenfield.com/wp-content/uploads/2018/11/Benzyl-Alcohol-1.pdf
https://pim-resources.coleparmer.com/sds/95484.pdf
https://www.columbuschemical.com/MSDS/SDS/Benzyl%20Alcohol%200828.pdf
https://www.benchchem.com/product/b3064778?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/95484.pdf
https://pim-resources.coleparmer.com/sds/95484.pdf
https://www.cdhfinechemical.com/images/product/msds/19_632945930_BenzylAlcohol-CASNO-100-51-6-MSDS.pdf
https://redox.com/wp-content/sds/595.pdf
https://greenfield.com/wp-content/uploads/2018/11/Benzyl-Alcohol-1.pdf
https://greenfield.com/wp-content/uploads/2018/11/Benzyl-Alcohol-1.pdf
https://www.cdhfinechemical.com/images/product/msds/19_632945930_BenzylAlcohol-CASNO-100-51-6-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3064778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In case of eye contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7] Seek immediate medical attention.[8][10]

In case of skin contact: Remove contaminated clothing and wash the affected area with soap

and plenty of water.[8][10] If skin irritation or a rash occurs, seek medical attention.[4][6]

If inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide artificial

respiration or oxygen.[4][7][8] Seek immediate medical attention.[11][12]

If swallowed: Do NOT induce vomiting. Rinse the mouth with water.[8][10] Never give

anything by mouth to an unconscious person.[8] Seek immediate medical attention.[8][10]

Disposal Plan
Waste Collection: Collect all waste containing Benzyl alcohol-13C6 in a designated, properly

labeled, and sealed container.

Disposal: Dispose of the chemical waste in accordance with all local, state, and federal

regulations.[4][6] Do not dispose of it down the drain or into the environment.[8][13] Empty

containers should be treated as hazardous waste and disposed of accordingly.[6]

Accidental Release and Spill Response
In the event of a spill, follow these steps to ensure safety and proper cleanup:

Evacuation and Isolation: Immediately evacuate all non-essential personnel from the spill

area. Isolate the area to prevent further spread.[1]

Ventilation: Ensure the area is well-ventilated to disperse any vapors.

Personal Protection: Before attempting to clean the spill, responders must be wearing the

appropriate PPE, including respiratory protection.[1][8]

Containment: For small spills, absorb the material with an inert, non-combustible absorbent

such as sand, earth, or vermiculite.[1][7][8][11] For large spills, create a dike to contain the

material.[6]
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Cleanup: Carefully collect the absorbed material and place it into a suitable, labeled container

for hazardous waste disposal.[8]

Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and

water.[1]

Reporting: Report the spill to the appropriate environmental health and safety department at

your institution.

Spill Response Workflow

Immediate Actions
Cleanup Procedure Post-Cleanup

Spill Occurs Evacuate Area Alert Supervisor / EHS Isolate Spill Area Assess Spill Size Don Appropriate PPE
If safe to proceed Contain Spill with

Absorbent Material
Collect Waste Decontaminate Area

Dispose of Waste
(Follow Regulations)

Complete Spill Report Restock Spill Kit

Click to download full resolution via product page

Workflow for responding to a chemical spill.

Physical and Chemical Properties
The following table summarizes key physical and chemical properties of Benzyl alcohol.
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Property Value

Appearance Colorless liquid

Odor Faint, aromatic

Flash Point 93 - 100.4 °C (199.4 - 212.7 °F)[1][7]

Autoignition Temperature 435 - 436 °C (815 - 816.8 °F)[1][7]

Lower Explosive Limit (LEL) 1.3 %

Upper Explosive Limit (UEL) 13 %

Vapor Pressure 0.1 mmHg @ 20 °C (68 °F)[14][15]

Vapor Density 3.72 (Air = 1)[14][15]

Specific Gravity 1.04 - 1.05

Water Solubility Slightly soluble[4][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for

every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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